N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)cyclopentanecarboxamide

• IUPAC Name: N-[3-(furan-2-yl)-2-hydroxy-2-methylpropyl]cyclopentanecarboxamide
• InChI: InChI=1S/C14H21NO3/c1-14(17,9-12-7-4-8-18-12)10-15-13(16)11-5-2-3-6-11/h4,7-8,11,17H,2-3,5-6,9-10H2,1H3,(H,15,16)
• InChI Key: KCKGRYBISVBOFF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CO1)(CNC(=O)C2CCCC2)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)cyclopentanecarboxamide involves multiple steps, including Claisen Schmidt condensation, cyclization, and Mannich’s reaction, leading to novel derivatives with potential pharmacological activities (Kumar et al., 2017). Additionally, the synthesis of structurally related furan derivatives using catalytic coupling and subsequent cyclization illustrates the versatility and complexity of synthesizing such compounds (Wang et al., 2010).

Molecular Structure Analysis

The characterization of N-(3-(furan-2-yl)-2-hydroxy-2-methylpropyl)cyclopentanecarboxamide derivatives typically involves spectroscopic methods such as IR, 1H NMR, 13C-NMR, and Mass spectrometry, providing detailed insights into their molecular structures (Kumar et al., 2017).

Chemical Reactions and Properties

The chemical reactivity of furan-containing compounds includes cycloisomerization and coupling reactions, which are crucial for creating polysubstituted furans, showcasing the compound's potential for diverse chemical transformations (Wang et al., 2010). Additionally, the cyclometallation of furan derivatives highlights the complex interactions between these compounds and metals, leading to novel structures (Nonoyama & Nonoyama, 1991).

Mechanism of Action

The biological activities of these compounds may be attributed to the presence of azomethine nitrogen, C=N, which serves as a binding site for metal ions to interact with various biomolecules like proteins and amino acids . Among the Schiff bases, heterocyclic derivatives possessed nitrogen and oxygen atoms as electron donors were heavily studied because of their therapeutic potentials against certain types of tumors .